
Visikol: A Modern, Unregulated Replacement for
Chloral Hydrate in Pharmacognostical

Microscopy

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chloral

Cat. No.: B1216628 Get Quote

For researchers, scientists, and professionals in drug development, the microscopic analysis of

botanical materials is a cornerstone of quality control, authentication, and research. For

decades, chloral hydrate has been the standard clearing agent, rendering plant tissues

transparent for detailed examination. However, its status as a regulated substance presents

significant procurement and compliance challenges. This guide provides an objective

comparison of Visikol, a novel clearing agent, with chloral hydrate, supported by experimental

data and protocols to validate its use as a replacement in pharmacognosy.

The Challenge with Chloral Hydrate
Chloral hydrate is highly effective as a clearing agent due to its high refractive index and ability

to dissolve cellular contents like starch, making cell walls and other structures easily visible.[1]

However, its powerful narcotic effects have led to strict regulation by governmental bodies such

as the U.S. Drug Enforcement Administration (DEA).[2][3] This regulation makes chloral
hydrate difficult and costly to obtain, creating a bottleneck for many laboratories in industry and

academia, thereby limiting research, education, and routine quality control.[2][3]

Visikol: A Viable, Non-Regulated Alternative
Visikol has emerged as a suitable, non-regulated substitute for chloral hydrate in a wide range

of microscopic applications.[2] It is a proprietary formulation based on a unique polychlorinated
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alcohol mixture, designed to effectively clear plant tissues and provide high-resolution images

for pharmacognostical analysis.[4]

Performance Comparison: Visikol vs. Chloral
Hydrate
Studies have shown that Visikol is as effective as, and in some aspects superior to, traditional

chloral hydrate solutions for clearing plant tissues.

Key Performance Metrics:

Clearing Efficacy: Visikol has been demonstrated to be an effective clearing agent for a

variety of fresh and dried plant samples, including ginger (Zingiber officinale), maté (Ilex

paraguariensis), lime basil (Ocimum americanum), oregano (Origanum vulgare), and mouse-

ear cress (Arabidopsis thaliana).[4][5] The clarity and resolution of tissues cleared with

Visikol are comparable to those achieved with chloral hydrate.[4][5]

Image Quality: Visikol yields high-quality microscopic images, enabling the identification of

key diagnostic features for the authentication of botanical materials.[2][4]

Depth of Field: A notable advantage of Visikol is its reported increased depth of field

compared to chloral hydrate.[2] This allows for the simultaneous observation of different

layers of internal structures and surface details without the need for physical sectioning or

remounting of the specimen.[2][3]

Refractive Index: The clearing action of these agents is largely dependent on their refractive

index. A higher refractive index allows light to pass through the specimen with less

scattering, resulting in a clearer image. Visikol has a higher refractive index than acidified

chloral hydrate solution.[3][4]

Quantitative Data Summary
The following table summarizes the key quantitative data comparing Visikol and acidified

chloral hydrate.
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Property Visikol
Acidified Chloral Hydrate-
Glycerol Solution

Refractive Index (at 23°C) 1.4450[3][4] ~1.4280[2][4]

DEA Regulation No
Yes (Schedule IV in the U.S.)

[3]

Clearing Time Short[4] Standard

Depth of Field Increased[2][3] Standard

Experimental Protocols
Detailed methodologies are crucial for reproducing and validating these findings. Below are the

protocols for sample preparation using both Visikol and a standard acidified chloral hydrate

solution.

Experimental Workflow
The general workflow for clearing plant tissue for microscopy involves sample preparation,

clearing with the respective agent, mounting, and observation.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://visikol.com/products/visikol-for-plant-biology/chloral-hydrate/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4105042/
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/Visikol%20Plant_White_Paper.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4105042/
https://visikol.com/products/visikol-for-plant-biology/chloral-hydrate/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4105042/
https://fnkprddata.blob.core.windows.net/domestic/download/pdf/Visikol%20Plant_White_Paper.pdf
https://visikol.com/products/visikol-for-plant-biology/chloral-hydrate/
https://www.benchchem.com/product/b1216628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Clearing

Mounting & Observation

Plant Material (Fresh or Dried)

Powdered/Sectioned Sample Whole Mount

Apply Visikol Apply Acidified Chloral Hydrate

Gentle Heating (50-80°C)

Mount on Slide with Coverslip

Microscopic Examination

Click to download full resolution via product page

Caption: General experimental workflow for clearing plant tissues.

Protocol 1: Clearing with Visikol
This protocol is adapted from methods described for using Visikol for Plant Biology.[3][6]

Materials:
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Visikol for Plant Biology

Microscope slides and coverslips

Hot plate

Plant material (fresh, dried, powdered, or sectioned)

Procedure:

Sample Application:

For powdered or thin-sectioned samples (<1 mm), place a small amount directly onto a

clean microscope slide.[6]

For whole specimens (e.g., small leaves, seedlings), place the entire specimen onto the

slide. For larger samples, they can be submerged in Visikol in a vial until clear (e.g.,

approximately 1 hour for Arabidopsis thaliana plantlets).[6]

Clearing: Apply a few drops of Visikol to completely cover the sample.[6]

Mounting: Place a coverslip over the sample.[6]

Heating: Gently heat the slide on a hot plate at 60-80°C for 30-60 seconds, until air bubbles

are expelled from under the coverslip.[2][3]

Observation: The slide is now ready for microscopic examination.

Permanent Mounting (Optional): For permanent slides, dehydrate the sample before clearing

with Visikol. After clearing, wipe away excess Visikol and apply a mounting medium like

Visikol MOUNT.[6]

Protocol 2: Clearing with Acidified Chloral Hydrate
(Control)
This protocol describes the preparation and use of a standard acidified chloral hydrate-glycerol

solution.[2]
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Materials:

Chloral hydrate

Hydrochloric acid (HCl)

Glycerol

Distilled water

Microscope slides and coverslips

Hot plate

Plant material

Preparation of Acidified Chloral Hydrate-Glycerol Solution:

Prepare a 4.2% HCl solution by diluting concentrated HCl with distilled water.

Dissolve 45g of chloral hydrate into a solution consisting of 25mL of 4.2% HCl and 10mL of

glycerol.[2]

Procedure:

Sample Application: Place the plant material on a clean microscope slide.

Clearing: Add a few drops of the acidified chloral hydrate-glycerol solution to cover the

sample.

Mounting: Place a coverslip over the sample.

Heating: Gently heat the slide on a hot plate at 60-80°C for 30-60 seconds, until just before

boiling, to facilitate clearing and remove air bubbles.[2]

Observation: The slide is now ready for microscopic examination.

Mechanism of Action: Refractive Index Matching
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The primary mechanism by which both Visikol and chloral hydrate clear plant tissue is by

reducing the scattering of light. Plant tissue is composed of various components (e.g., cell

walls, cytoplasm, organelles) with different refractive indices. When light passes through these

components, it bends and scatters, resulting in an opaque appearance. Clearing agents

penetrate the tissue and replace the intracellular water, homogenizing the refractive indices

across the different cellular structures.[2][7] This allows light to pass through with minimal

distortion, rendering the tissue transparent.

Caption: Mechanism of tissue clearing by refractive index matching.

Conclusion
The available data strongly suggests that Visikol is a valid and effective replacement for

chloral hydrate in pharmacognostical applications.[2][4] Its performance in clearing a variety of

plant tissues is comparable, and in some cases superior, to that of chloral hydrate, particularly

concerning the increased depth of field it provides.[2][3] The primary advantage of Visikol lies in

its non-regulated status, which removes significant administrative and financial burdens for

laboratories, thereby facilitating wider access to essential quality control and research

methodologies.[5] For laboratories seeking to modernize their practices and avoid the

complications associated with regulated substances, Visikol presents a compelling alternative.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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